1-[1-(Formamidomethyl)cyclohexyl)piperidine

• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol
• IUPAC Name: N-[(1-piperidin-1-ylcyclohexyl)methyl]formamide
• InChI: InChI=1S/C13H24N2O/c16-12-14-11-13(7-3-1-4-8-13)15-9-5-2-6-10-15/h12H,1-11H2,(H,14,16)
• InChI Key: JHKKEDUJTWOLCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC=O)N2CCCCC2

Description

1-[1-(Formamidomethyl)cyclohexyl)piperidine is a useful research compound. Its molecular formula is C13H24N2O and its molecular weight is 224.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloral (4.65 g.) was added dropwise to a cooled solution of 1-[1-(aminomethyl)cyclohexyl]piperidine (5.9 g) in dry chloroform (30 ml). The mixture was stirred at room temperature for 16 hrs. and then heated under reflux for 30 mins. The solution was evaporated to dryness and the oily residue re-evaporated with ether. This residual brown oil (7.9 g) was distilled under high vacuum to give a viscous pale yellow oil of 1-[1-(formamidomethyl)cyclohexyl]piperidine (5.1 g.) b.p. 170°-2°C at 1.7 mm.